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Compound of Interest

Compound Name: Enpp-1-IN-26

Cat. No.: B15575620 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety, handling, and disposal information for the ENPP1

inhibitor, Enpp-1-IN-26. Adherence to these guidelines is essential for ensuring a safe

laboratory environment and the integrity of your research. Given that a specific Safety Data

Sheet (SDS) for Enpp-1-IN-26 is not publicly available, the following procedures are based on

best practices for handling potent small molecule inhibitors and information available for

structurally related compounds.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure during all stages of handling Enpp-1-IN-26.

The required equipment varies depending on the specific activity being performed.
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Activity Required PPE Notes

Receiving and Unpacking

• Chemical-resistant gloves

(e.g., nitrile) • Safety glasses

with side shields

Inspect container for any signs

of damage or leakage upon

receipt.

Weighing and Aliquoting (Solid

Form)

• Double chemical-resistant

gloves • Impervious disposable

gown • Safety glasses with

side shields or goggles •

NIOSH-approved respirator

(e.g., N95 or higher)

To be performed in a certified

chemical fume hood or a

containment ventilated

enclosure to minimize

inhalation of fine particles.

Solution Preparation and

Handling

• Chemical-resistant gloves •

Impervious disposable gown •

Safety glasses with side

shields or goggles

Handle solutions in a well-

ventilated area, preferably

within a chemical fume hood.

Spill Cleanup

• Double chemical-resistant

gloves • Impervious disposable

gown • Safety goggles or face

shield • NIOSH-approved

respirator • Chemical-resistant

boot covers

A spill kit with appropriate

absorbent materials must be

readily available in the

laboratory.

Waste Disposal

• Chemical-resistant gloves •

Impervious disposable gown •

Safety glasses with side

shields or goggles

Follow all institutional, local,

state, and federal regulations

for hazardous waste disposal.

Operational Plan: Step-by-Step Handling
Procedures
A systematic workflow is crucial for minimizing exposure risk and ensuring the quality of the

compound.

Receiving and Storage
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Inspection: Upon receipt, carefully inspect the packaging for any damage. If the container is

compromised, do not open it and contact your institution's Environmental Health and Safety

(EHS) office.

Storage of Solid Compound: Store the solid Enpp-1-IN-26 in a cool, dry, and dark place in a

tightly sealed container as recommended by the supplier.

Storage of Solutions: For solutions, typically in solvents like DMSO, store in a tightly sealed

container and protect from moisture to prevent degradation. Follow supplier

recommendations for storage temperature (e.g., -20°C or -80°C).

Weighing and Solution Preparation
Engineering Controls: Always handle solid Enpp-1-IN-26 in a certified chemical fume hood

or a containment ventilated enclosure.

Aliquotting: To avoid repeated freeze-thaw cycles of the stock solution, it is recommended to

prepare single-use aliquots.

Dissolution: Use the appropriate solvent as indicated by the supplier's datasheet. Ensure the

compound is fully dissolved before use in experiments.

Experimental Use
Containment: All procedures involving Enpp-1-IN-26 should be conducted in a manner that

minimizes the creation of aerosols.

Labeling: Clearly label all tubes and vials containing Enpp-1-IN-26 with the compound name,

concentration, solvent, and date of preparation.

Disposal Plan: Managing Enpp-1-IN-26 Waste
All waste contaminated with Enpp-1-IN-26 must be treated as hazardous waste.

Waste Segregation
Solid Waste: Collect all solid waste, including contaminated gloves, pipette tips, weighing

papers, and unused compound, in a dedicated and clearly labeled hazardous waste
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container.

Liquid Waste: Collect all liquid waste containing Enpp-1-IN-26 in a chemically compatible,

leak-proof, and clearly labeled hazardous waste container. Do not mix with other waste

streams unless approved by your EHS office.

Container Management
Labeling: The hazardous waste label must include the full chemical name ("Enpp-1-IN-26"),

the solvent (if applicable), the concentration or estimated amount, the date of first addition,

the principal investigator's name, and the lab location. The words "Hazardous Waste" must

be clearly visible.

Storage: Store waste containers in a designated satellite accumulation area within the

laboratory. Keep containers securely closed except when adding waste. Use secondary

containment to prevent the spread of potential spills.

Final Disposal
Arrangement: Arrange for the disposal of hazardous waste through your institution's EHS

office. Follow all applicable local, state, and federal regulations.

Decontamination: Decontaminate any surfaces or equipment that may have come into

contact with Enpp-1-IN-26 using an appropriate cleaning agent.

ENPP1 Signaling Pathway
Ectonucleotide pyrophosphatase/phosphodiesterase 1 (ENPP1) is a key enzyme that

hydrolyzes extracellular ATP to produce AMP and inorganic pyrophosphate (PPi). It also plays

a crucial role as a negative regulator of the cGAS-STING innate immune pathway by

hydrolyzing the second messenger cGAMP.
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Caption: ENPP1's dual role in ATP hydrolysis and negative regulation of the cGAS-STING

pathway.

This guide is intended to provide a framework for the safe handling and disposal of Enpp-1-IN-
26. Always consult with your institution's EHS office for specific guidance and protocols.

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Enpp-1-IN-26]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15575620#personal-protective-equipment-for-
handling-enpp-1-in-26]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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